N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide
Overview
Description
N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide, also known as CTK7A, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 431.61 g/mol.
Mechanism of Action
The mechanism of action of N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth and survival. In cancer cells, N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide has been shown to inhibit the activity of the proteasome, which is responsible for degrading proteins that regulate cell cycle progression and apoptosis. In neuronal cells, N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide has been shown to have various biochemical and physiological effects, depending on the cell type and experimental conditions. In cancer cells, N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide has been shown to induce cell cycle arrest and apoptosis, reduce cell migration and invasion, and inhibit angiogenesis. In neuronal cells, N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide has been shown to improve cell viability, reduce oxidative stress and inflammation, and enhance synaptic plasticity and memory function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide in lab experiments is its high potency and specificity towards its target enzymes and signaling pathways. This allows for the precise modulation of cellular processes without affecting other cellular functions. However, one of the limitations of using N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide is its low solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics in vivo.
Future Directions
There are several future directions for the research and development of N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide. One direction is to further elucidate its mechanism of action and identify its molecular targets in different cell types and disease models. Another direction is to optimize its pharmacokinetics and bioavailability in vivo to improve its therapeutic efficacy and safety. Additionally, N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide can be used as a lead compound to develop novel drugs with improved pharmacological properties and clinical applications.
Conclusion:
In conclusion, N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide is a promising chemical compound that has potential applications in various fields, including cancer research, neuroscience, and drug discovery. Its high potency and specificity towards its target enzymes and signaling pathways make it a valuable tool for studying cellular processes and developing novel drugs. However, further research is needed to fully understand its mechanism of action and optimize its pharmacological properties for clinical use.
Scientific Research Applications
N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. In neuroscience, N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide has been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases. In drug discovery, N-cyclohexyl-3-{[(4-methylphenyl)sulfonyl]methyl}benzamide has been used as a lead compound to develop novel drugs with improved efficacy and safety profiles.
properties
IUPAC Name |
N-cyclohexyl-3-[(4-methylphenyl)sulfonylmethyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO3S/c1-16-10-12-20(13-11-16)26(24,25)15-17-6-5-7-18(14-17)21(23)22-19-8-3-2-4-9-19/h5-7,10-14,19H,2-4,8-9,15H2,1H3,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYLNABUKUZIZTK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CC2=CC(=CC=C2)C(=O)NC3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.